Cas no 28120-18-5 (2-(aminooxy)-4-methylpentanoic acid)

2-(Aminooxy)-4-methylpentanoic acid is a specialized organic compound featuring both aminooxy and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and bioconjugation applications. Its branched alkyl chain enhances solubility in organic solvents while maintaining reactivity. The aminooxy group enables efficient oxime ligation with aldehydes and ketones, useful in peptide modification, protein labeling, and polymer chemistry. The carboxylic acid moiety allows further derivatization or coupling reactions. This compound is particularly valued for its stability under mild conditions and selectivity in conjugation workflows. It is commonly employed in pharmaceutical research, materials science, and biotechnological applications requiring precise molecular tethering.
2-(aminooxy)-4-methylpentanoic acid structure
28120-18-5 structure
Product Name:2-(aminooxy)-4-methylpentanoic acid
CAS No:28120-18-5
MF:C6H13NO3
MW:147.172322034836
MDL:MFCD11521345
CID:2839083
PubChem ID:13941263
Update Time:2025-05-24

2-(aminooxy)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(aminooxy)-4-methylpentanoic acid
    • SCHEMBL11789757
    • EN300-341547
    • 2-Aminoxyisocaproic acid
    • DTXCID70503735
    • DTXSID40552952
    • AKOS006325816
    • 28120-18-5
    • MDL: MFCD11521345
    • Inchi: 1S/C6H13NO3/c1-4(2)3-5(10-7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
    • InChI Key: FOLNEXIKZNWGRI-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)O)CC(C)C)N

Computed Properties

  • Exact Mass: 147.08954328Da
  • Monoisotopic Mass: 147.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 72.6Ų

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Additional information on 2-(aminooxy)-4-methylpentanoic acid

Introduction to 2-(aminooxy)-4-methylpentanoic acid (CAS No. 28120-18-5)

2-(aminooxy)-4-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 28120-18-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular biology research. The presence of both an aminooxy functional group and a branched alkanoic acid backbone imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry.

The aminooxy moiety, formally known as a hydroxamic acid derivative, plays a crucial role in various biochemical transformations. It is well-documented that such functional groups are capable of participating in nucleophilic addition reactions, forming stable adducts with electrophilic species. This reactivity makes 2-(aminooxy)-4-methylpentanoic acid a valuable building block for constructing more complex molecules, particularly in the synthesis of peptidomimetics and protease inhibitors. The ability to introduce this group into a molecular framework allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

Moreover, the 4-methylpentanoic acid portion of the molecule contributes to its overall hydrophobicity and influences its interaction with biological targets. The branched alkyl chain provides steric hindrance, which can be exploited to modulate binding affinities and selectivity in drug-receptor interactions. Recent studies have highlighted the importance of such structural features in optimizing pharmacological activity. For instance, modifications at the methylpentanoic acid core have been shown to enhance binding to specific enzymes and receptors, leading to improved therapeutic outcomes.

In the context of contemporary pharmaceutical research, 2-(aminooxy)-4-methylpentanoic acid has been explored as a precursor in the synthesis of novel therapeutic agents. Its dual functionality allows for facile derivatization into a wide array of pharmacophores. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including inflammatory disorders and metabolic diseases. The compound’s ability to serve as a scaffold for structure-activity relationship (SAR) studies has been particularly valuable in identifying lead compounds with enhanced efficacy and reduced toxicity.

One notable application of 2-(aminooxy)-4-methylpentanoic acid is in the field of peptide mimetics. The aminooxy group can be used to mimic peptide bonds, allowing for the creation of cyclic analogs that exhibit improved bioavailability and resistance to enzymatic degradation. These peptidomimetics have shown promise in treating conditions such as cancer and neurodegenerative diseases. The structural versatility of this compound enables chemists to design molecules that can selectively interact with biological targets while minimizing off-target effects.

Advances in synthetic methodologies have further expanded the utility of 2-(aminooxy)-4-methylpentanoic acid. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled precise control over molecular architecture. These methods have allowed researchers to introduce additional functional groups or modify existing ones with high fidelity. Such capabilities are essential for tailoring compounds to specific therapeutic needs and optimizing their pharmacokinetic profiles.

The compound’s role in medicinal chemistry has also been supported by computational studies. Molecular modeling techniques have been employed to predict how 2-(aminooxy)-4-methylpentanoic acid interacts with biological macromolecules. These simulations provide insights into binding affinities, enzyme kinetics, and potential side effects, facilitating the rational design of next-generation drugs. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

Recent breakthroughs in synthetic biology have opened new avenues for utilizing 2-(aminooxy)-4-methylpentanoic acid. Engineered microorganisms have been developed to produce this compound efficiently through fermentation processes. This biotechnological approach not only enhances scalability but also aligns with sustainable chemistry principles by reducing reliance on petrochemical feedstocks. Such innovations are critical for addressing global challenges related to drug availability and environmental impact.

The future prospects of 2-(aminooxy)-4-methylpentanoic acid are promising, with ongoing research uncovering novel applications across multiple disciplines. As our understanding of biological systems evolves, so too will the ways in which this compound is utilized. Whether as an intermediate in drug synthesis or a tool for biochemical investigation, its significance is undeniable. Continued exploration into its properties and potential will undoubtedly yield further advancements that benefit human health and scientific progress.

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